[1-(5-Chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine hydrochloride

• Molecular Formula: C10H13Cl2N3
• Molecular Weight: 246.13 g/mol
• IUPAC Name: 1-(6-chloro-1H-benzimidazol-2-yl)-N-methylethanamine;hydrochloride
• InChI: InChI=1S/C10H12ClN3.ClH/c1-6(12-2)10-13-8-4-3-7(11)5-9(8)14-10;/h3-6,12H,1-2H3,(H,13,14);1H
• InChI Key: FURYIKCTYHZPLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=C(N1)C=C(C=C2)Cl)NC.Cl

Description

1-(5-Chloro-1H-1,3-benzodiazol-2-yl)ethylamine hydrochloride is a benzimidazole derivative characterized by a 5-chloro substitution on the benzodiazole core and a methylamine side chain. The hydrochloride salt form enhances solubility and stability, making it suitable for further biological evaluation.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(5-Chloro-1H-1,3-benzodiazol-2-yl)ethylamine hydrochloride typically involves the following steps:

Formation of the Benzodiazole Core: The benzodiazole core can be synthesized by reacting o-phenylenediamine with a suitable carboxylic acid derivative, such as chloroacetic acid, under acidic conditions.

Chlorination: The benzodiazole core is then chlorinated using a chlorinating agent like thionyl chloride or phosphorus pentachloride to introduce the chlorine atom at the 5-position.

Alkylation: The chlorinated benzodiazole is then alkylated with an appropriate alkylating agent, such as ethyl bromide, to introduce the ethyl group at the 2-position.

Amination: The resulting compound is then reacted with methylamine to introduce the methylamine group at the 1-position.

Hydrochloride Formation: Finally, the compound is converted to its hydrochloride salt by reacting it with hydrochloric acid.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the ethyl group, to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can occur at the benzodiazole ring, leading to the formation of dihydrobenzodiazole derivatives.

Substitution: The chlorine atom at the 5-position can be substituted with various nucleophiles, such as amines or thiols, to form different derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or thiourea under basic conditions.

Major Products:

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of dihydrobenzodiazole derivatives.

Substitution: Formation of various substituted benzodiazole derivatives.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in catalytic reactions, enhancing the efficiency and selectivity of various chemical transformations.

Material Science: It can be incorporated into polymers and other materials to improve their thermal and mechanical properties.

Biology and Medicine:

Antimicrobial Agents: The compound exhibits antimicrobial activity and can be used in the development of new antibiotics.

Anticancer Agents: It has potential as an anticancer agent due to its ability to inhibit certain enzymes involved in cancer cell proliferation.

Industry:

Dyes and Pigments: The compound can be used as a precursor in the synthesis of dyes and pigments for various industrial applications.

Pharmaceuticals: It can be used in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients.

Mechanism of Action

The mechanism of action of 1-(5-Chloro-1H-1,3-benzodiazol-2-yl)ethylamine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking their catalytic function. Additionally, it can interact with cellular receptors, modulating signal transduction pathways and affecting cellular processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The target compound can be compared to structurally related benzimidazole derivatives, differing primarily in substituents on the aromatic ring or the amine side chain. Key analogues include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Salt Form	Key References
1-(5-Chloro-1H-1,3-benzodiazol-2-yl)ethylamine hydrochloride	C₁₀H₁₂ClN₃·HCl	242.13 (free base)	5-Cl, methylamine	Hydrochloride
2-(5-Methoxy-1H-1,3-benzodiazol-2-yl)ethylamine	C₁₁H₁₄N₃O	204.25	5-OCH₃, methylamine	Free base
[(5-Fluoro-1H-benzimidazol-2-yl)methyl]amine dihydrochloride	C₈H₁₀Cl₂FN₃	254.10	5-F, aminomethyl	Dihydrochloride
2-(6-Fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride	C₁₀H₁₃Cl₂FN₃	276.14	6-F, 1-methyl, ethylamine	Dihydrochloride
1-(5-Methoxy-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride	C₁₀H₁₅Cl₂N₃O	276.16	5-OCH₃, ethylamine	Dihydrochloride

Key Observations:

• Side Chain Variations : The methylamine moiety in the target compound may confer lower steric hindrance compared to ethylamine or bulkier side chains, influencing receptor selectivity .
• Salt Form: Hydrochloride salts (mono- or di-) improve aqueous solubility, critical for bioavailability. The dihydrochloride form in analogues may offer higher solubility but requires careful pH adjustment for stability .

Pharmacological Implications

• Chloro vs.
• Methoxy Substituents : The methoxy group in analogues like 2-(5-methoxy-1H-1,3-benzodiazol-2-yl)ethylamine may reduce metabolic stability due to susceptibility to demethylation, whereas chloro groups resist such degradation .

Biological Activity

1-(5-Chloro-1H-1,3-benzodiazol-2-yl)ethylamine hydrochloride is a compound that has garnered interest due to its potential biological activities. This article reviews its structural characteristics, biological effects, and relevant research findings.

Structural Information

The compound has the following structural formula:

• Molecular Formula : C$_{10}$H$_{12}$ClN$_3$
• CAS Number : 1247507-53-4
• SMILES Notation : CC(C1=NC2=C(N1)C=C(C=C2)Cl)NC

Biological Activity Overview

Research into the biological activity of this compound is limited, but it is associated with several potential pharmacological effects. The benzodiazole moiety is known for its diverse biological activities, including antimicrobial, anticancer, and neuroprotective properties.

Antioxidant and Neuroprotective Properties

A study on related benzodiazepin derivatives indicated that compounds with similar structures exhibited significant antioxidant activity and neuroprotection against oxidative stress in neuronal cell lines. Specifically, derivatives showed a reduction in intracellular reactive oxygen species (ROS) and improved mitochondrial membrane potential under oxidative stress conditions (e.g., induced by hydrogen peroxide) .

Table 1: Comparison of Antioxidant Activities of Related Compounds

Compound	IC50 (µM)	Neuroprotective Activity	Reference
Compound 18	15	Significant reduction of ROS
Compound 20	20	Improved mitochondrial function
Curcumin	25	Moderate neuroprotection

Cytotoxicity Studies

In vitro evaluations indicate that many benzodiazole derivatives exhibit low cytotoxicity compared to established drugs like curcumin. For instance, in studies involving human neuroblastoma SH-SY5Y and hepatoma HepG2 cell lines, these compounds showed promising results with minimal toxicity, suggesting a favorable safety profile for potential therapeutic applications .

The proposed mechanism of action for compounds like 1-(5-Chloro-1H-1,3-benzodiazol-2-yl)ethylamine hydrochloride involves modulation of oxidative stress pathways. By reducing ROS levels and enhancing mitochondrial function, these compounds may protect against neurodegenerative processes associated with diseases such as Parkinson's disease .

Case Studies

While specific case studies on 1-(5-Chloro-1H-1,3-benzodiazol-2-yl)ethylamine hydrochloride are scarce, related research on benzodiazole derivatives provides insights into their therapeutic potential. For example, a study demonstrated that certain derivatives significantly reduced lipid peroxidation levels in neuronal cells under oxidative stress conditions, highlighting their protective effects against cellular damage .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-(5-Chloro-1H-1,3-benzodiazol-2-yl)ethylamine hydrochloride, and how can reaction conditions be systematically optimized?

• Methodology : Begin with a nucleophilic substitution or reductive amination strategy to functionalize the benzodiazole core. Key variables include solvent choice (e.g., acetic acid for reflux), temperature (80–120°C), and catalysts (e.g., sodium acetate as a base). Monitor reaction progress via TLC or HPLC. Purify via recrystallization using solvent pairs like DMF/acetic acid . For yield optimization, employ Design of Experiments (DoE) to evaluate factors such as molar ratios and reaction time.

Q. How can the purity and structural integrity of the compound be validated post-synthesis?

• Methodology :

• Purity : Use HPLC with a C18 column (≥98% purity threshold) and mobile phases like acetonitrile/water with 0.1% TFA. Compare retention times to standards .
• Structural Confirmation : Employ $^1H$- and $^{13}C$-NMR to verify substituent positions and proton environments. Mass spectrometry (HRMS or LC-MS) confirms molecular weight. For crystalline derivatives, single-crystal XRD resolves bond angles and stereochemistry .

Q. What safety protocols are critical when handling this compound in laboratory settings?

• Methodology : Refer to SDS guidelines for hydrochloride salts:

• Use PPE (gloves, goggles, lab coats) to avoid skin/eye contact.
• Work in a fume hood to prevent inhalation.
• Store in airtight containers at 2–8°C to minimize degradation .

Advanced Research Questions

Q. How can computational modeling predict the compound’s binding affinity to biological targets (e.g., GPCRs)?

• Methodology :

• Docking Studies : Use software like MOE or AutoDock to simulate interactions with GPCR active sites. Parameterize the ligand using its minimized 3D structure (optimized via DFT).
• MD Simulations : Run 100-ns trajectories in explicit solvent to assess stability of ligand-receptor complexes. Analyze binding free energy with MM-PBSA .
• Validate predictions with in vitro assays (e.g., cAMP accumulation for GPCR activity) .

Q. What strategies resolve contradictory data in pharmacological assays (e.g., variable IC50 values across studies)?

• Methodology :

• Experimental Replication : Standardize assay conditions (e.g., cell line passage number, incubation time, buffer composition).
• Degradation Analysis : Test compound stability under assay conditions (e.g., pH, temperature). Use LC-MS to identify degradation byproducts .
• Statistical Analysis : Apply ANOVA or mixed-effects models to account for batch variability. Report confidence intervals for IC50 values .

Q. How can structure-activity relationship (SAR) studies guide the design of analogs with improved potency?

• Methodology :

• Core Modifications : Synthesize derivatives with substituents at the 5-chloro position (e.g., fluoro, methyl) or vary the ethylamine side chain.
• Pharmacophore Mapping : Use QSAR models to correlate electronic (Hammett σ) or steric (Taft Es) parameters with activity.
• In Vivo Validation : Prioritize analogs with ≥10-fold potency increases in vitro for pharmacokinetic profiling (e.g., bioavailability, half-life) .